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Compound of Interest

Compound Name:

4-(N-

Propylaminocarbonyl)phenylboroni

c acid

Cat. No.: B061248 Get Quote

An In-Depth Technical Guide to 4-(N-Propylaminocarbonyl)phenylboronic acid

CAS Number: 171922-46-6

This document provides a comprehensive technical overview of 4-(N-
Propylaminocarbonyl)phenylboronic acid, a key organic building block for researchers,

scientists, and professionals in drug development. It covers physicochemical properties,

detailed experimental protocols for its synthesis and application, and logical workflows.

Physicochemical and Structural Data
4-(N-Propylaminocarbonyl)phenylboronic acid is a derivative of phenylboronic acid,

featuring an N-propyl amide functional group at the para position. This structure makes it a

valuable reagent for introducing a 4-(N-propylcarbamoyl)phenyl moiety into more complex

molecules, particularly through palladium-catalyzed cross-coupling reactions. Its physical and

chemical properties are summarized below.
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Property Value Source

CAS Number 171922-46-6 [1]

Molecular Formula C₁₀H₁₄BNO₃ [1]

Molecular Weight 207.04 g/mol [1]

IUPAC Name

(4-

(propylcarbamoyl)phenyl)boron

ic acid

[1]

Canonical SMILES
CCCNC(=O)C1=CC=C(B(O)O)

C=C1
[1]

Appearance
White to off-white solid

(predicted)

Melting Point

No experimental data found. A

similar compound, 4-

(Cyclopropylaminocarbonyl)ph

enylboronic acid, has a melting

point of 202-206°C.[2]

Solubility

Expected to be soluble in polar

organic solvents like THF,

DMF, and alcohols, and poorly

soluble in nonpolar solvents

like hexanes.[3]

Synthesis Pathway
The most direct synthetic route to 4-(N-Propylaminocarbonyl)phenylboronic acid is the

amidation of 4-carboxyphenylboronic acid with n-propylamine. This reaction typically requires a

coupling agent to activate the carboxylic acid or catalysis under dehydrating conditions.
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4-Carboxyphenylboronic
Acid

+

n-Propylamine

4-(N-Propylaminocarbonyl)phenylboronic
Acid

 Coupling Agent (e.g., EDC/HOBt)
or Boric Acid Catalyst

 Solvent (e.g., DMF or Toluene)
 Room Temp to Reflux
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1. Combine Reagents
(Boronic Acid, Aryl Halide, Base, Catalyst)

2. Purge with Inert Gas
(N₂ or Ar)

3. Add Degassed Solvents

4. Heat and Stir
(80-100 °C, 4-12h)

5. Monitor Progress
(TLC / LC-MS)

Incomplete

6. Workup
(Quench, Extract, Wash, Dry)

Complete

7. Purify Product
(Column Chromatography)

Characterize Final Product
(NMR, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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